Cas no 261515-32-6 (Emetine; O6'-De-Me, 2'-N-(1-deoxy-β-D-fructopyranos-1-yl))

• Product Name: Emetine; O6'-De-Me, 2'-N-(1-deoxy-β-D-fructopyranos-1-yl)
• CAS No: 261515-32-6
• MF: C₃₄H₄₈N₂O₉
• MW: 628.752930641174
• CID: 6752357
• Update Time: 2024-03-03

Emetine; O6'-De-Me, 2'-N-(1-deoxy-β-D-fructopyranos-1-yl) Chemical and Physical Properties

Names and Identifiers

• Emetine; O6'-De-Me, 2'-N-(1-deoxy-β-D-fructopyranos-1-yl)

• Inchi： 1S/C34H48N2O9/c1-5-19-16-35-8-6-21-13-30(43-3)31(44-4)15-24(21)25(35)10-22(19)11-26-23-14-29(42-2)27(37)12-20(23)7-9-36(26)18-34(41)33(40)32(39)28(38)17-45-34/h12-15,19,22,25-26,28,32-33,37-41H,5-11,16-18H2,1-4H3
• InChI Key： PHANIVGAHBXZOI-UHFFFAOYSA-N
• SMILES： CCC1C(CC2C3C(=CC(=C(C=3)OC)O)CCN2CC2(C(O)C(O)C(O)CO2)O)CC2N(CCC3C2=CC(OC)=C(OC)C=3)C1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• XLogP3: 1.305

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids